2-phenyl-4-(2-phenylvinyl)-2,3-dihydro-1H-1,5-benzodiazepine

• IUPAC Name: 2-phenyl-4-[(E)-2-phenylethenyl]-2,3-dihydro-1H-1,5-benzodiazepine
• InChI: InChI=1S/C23H20N2/c1-3-9-18(10-4-1)15-16-20-17-23(19-11-5-2-6-12-19)25-22-14-8-7-13-21(22)24-20/h1-16,23,25H,17H2/b16-15+
• InChI Key: HIJJQPUEFHMHDP-FOCLMDBBSA-N
• Canonical SMILES: C1C(NC2=CC=CC=C2N=C1C=CC3=CC=CC=C3)C4=CC=CC=C4
• Isomeric SMILES: C1C(NC2=CC=CC=C2N=C1/C=C/C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H20N2
• Molecular Weight: 324.4 g/mol

Description

2-phenyl-4-(2-phenylvinyl)-2,3-dihydro-1H-1,5-benzodiazepine, also known as flunitrazepam, is a benzodiazepine derivative that has been widely used in the field of scientific research due to its various biochemical and physiological effects. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action and potential applications in the field of medicine and neuroscience.

Mechanism of Action

The mechanism of action of 2-phenyl-4-(2-phenylvinyl)-2,3-dihydro-1H-1,5-benzodiazepinem involves its binding to the GABA-A receptor, which is a neurotransmitter receptor in the central nervous system. This binding results in an increase in the activity of the GABA-A receptor, leading to an increase in the inhibitory effects of GABA on the central nervous system. This, in turn, results in the anxiolytic, sedative, hypnotic, and anticonvulsant effects of 2-phenyl-4-(2-phenylvinyl)-2,3-dihydro-1H-1,5-benzodiazepinem.
Biochemical and Physiological Effects:
Flunitrazepam has various biochemical and physiological effects on the central nervous system. It has been shown to increase the activity of the GABA-A receptor, leading to an increase in the inhibitory effects of GABA on the central nervous system. This results in the anxiolytic, sedative, hypnotic, and anticonvulsant effects of 2-phenyl-4-(2-phenylvinyl)-2,3-dihydro-1H-1,5-benzodiazepinem. It has also been shown to have muscle relaxant effects, as well as effects on memory and learning.

Advantages and Limitations for Lab Experiments

The advantages of using 2-phenyl-4-(2-phenylvinyl)-2,3-dihydro-1H-1,5-benzodiazepinem in lab experiments include its well-studied mechanism of action, its ability to produce consistent results, and its potential applications in the field of medicine and neuroscience. However, there are also limitations to using 2-phenyl-4-(2-phenylvinyl)-2,3-dihydro-1H-1,5-benzodiazepinem in lab experiments, including its potential for addiction and abuse, as well as its potential for side effects.

Future Directions

There are several potential future directions for the study of 2-phenyl-4-(2-phenylvinyl)-2,3-dihydro-1H-1,5-benzodiazepinem. One potential direction is the development of new compounds that have similar or improved biochemical and physiological effects. Another potential direction is the study of the long-term effects of 2-phenyl-4-(2-phenylvinyl)-2,3-dihydro-1H-1,5-benzodiazepinem on the central nervous system, including its potential for addiction and abuse. Additionally, the potential applications of 2-phenyl-4-(2-phenylvinyl)-2,3-dihydro-1H-1,5-benzodiazepinem in the treatment of various neurological disorders could be further explored.

Scientific Research Applications

Flunitrazepam has been extensively used in scientific research for its potential applications in the field of medicine and neuroscience. This compound has been studied for its anxiolytic, sedative, hypnotic, and anticonvulsant effects. It has also been used in the treatment of various neurological disorders such as anxiety, insomnia, and epilepsy.